p-(2-Methylbutyl)toluene
Description
p-(2-Methylbutyl)toluene is a toluene derivative featuring a 2-methylbutyl group substituted at the para position of the toluene ring. This structural modification imparts distinct physical and chemical properties compared to unsubstituted toluene or other alkylated derivatives.
Properties
Molecular Formula |
C12H18 |
|---|---|
Molecular Weight |
162.27 g/mol |
IUPAC Name |
1-methyl-4-(2-methylbutyl)benzene |
InChI |
InChI=1S/C12H18/c1-4-10(2)9-12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3 |
InChI Key |
XPCLINDRYZAPTJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)CC1=CC=C(C=C1)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
- Toluene (C₇H₈): The parent compound lacks substituents, resulting in high volatility (boiling point: 110.6°C) and moderate solubility in organic solvents like ethanol and acetone .
- p-Methyltoluene (p-Xylene, C₈H₁₀) : A methyl group at the para position increases molecular weight and boiling point (138.3°C) while retaining similar solubility profiles .
- p-Isopropyltoluene (p-Cymene, C₁₀H₁₄) : The branched isopropyl group further elevates boiling point (177°C) and reduces water solubility due to enhanced hydrophobicity .
- p-(2-Methylbutyl)toluene (C₁₂H₁₈) : The 2-methylbutyl group, a longer branched alkyl chain, likely increases boiling point (estimated >200°C) and significantly reduces water solubility compared to toluene or p-xylene.
Physical Properties
Table 1 summarizes key physical properties of toluene derivatives:
| Compound | Molecular Formula | Boiling Point (°C) | Solubility in Water (g/L) | LogP (Est.) |
|---|---|---|---|---|
| Toluene | C₇H₈ | 110.6 | 0.52 | 2.73 |
| p-Xylene | C₈H₁₀ | 138.3 | 0.18 | 3.15 |
| p-Cymene | C₁₀H₁₄ | 177.0 | 0.01 | 4.10 |
| This compound | C₁₂H₁₈ | >200* | <0.01* | 5.20* |
*Estimated based on alkyl chain length and branching .
Environmental and Toxicological Profiles
- Toluene: High indoor air concentrations (33–54% of total VOCs in Europe) due to emissions from paints and adhesives .
- This compound: Expected to have lower volatility than toluene, reducing airborne exposure risks.
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